Cas no 1261969-26-9 (3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid)

• Product Name: 3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid
• CAS No: 1261969-26-9
• MF: C₁₄H₈ClNO₂
• MW: 257.671822547913
• MDL: MFCD18319132
• CID: 1032696
• PubChem ID: 53225062
• Update Time: 2025-05-24

3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid
• 2-chloro-4-(3-cyanophenyl)benzoic acid
• DTXSID30688794
• 3-Chloro-3'-cyano[1,1'-biphenyl]-4-carboxylic acid
• 1261969-26-9
• MFCD18319132
• 2-Chloro-4-(3-cyanophenyl)benzoic acid, 95%
• 3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylicacid

• MDL： MFCD18319132
• Inchi： 1S/C14H8ClNO2/c15-13-7-11(4-5-12(13)14(17)18)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18)
• InChI Key： RVTDXMKYXJWLKM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 257.0243562g/mol
• Monoisotopic Mass: 257.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.1Ų

Additional information on 3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid

Introduction to 3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid (CAS No. 1261969-26-9)

3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid (CAS No. 1261969-26-9) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials research.

The molecular formula of 3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid is C₁₅H₈ClNO₂, and its molecular weight is 277.68 g/mol. The compound features a biphenyl core with a chloro group and a cyano group substituted at specific positions, along with a carboxylic acid functional group. This combination of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both fundamental and applied research.

In the realm of medicinal chemistry, 3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid has been explored for its potential therapeutic applications. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation and cancer. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have shown that it can induce apoptosis in cancer cells, suggesting its potential as a lead compound for the development of novel anticancer drugs.

The structural features of 3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid also make it an attractive candidate for materials science applications. The biphenyl core provides rigidity and planarity, which are beneficial for the formation of well-ordered supramolecular structures. These structures can be utilized in the development of advanced materials with tailored properties, such as organic semiconductors and liquid crystals. Recent work published in Advanced Materials in 2023 has shown that this compound can self-assemble into highly ordered nanofibers, which exhibit excellent electronic and optical properties.

Synthesis of 3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid has been extensively studied to optimize yield and purity. Common synthetic routes involve multistep processes that include coupling reactions, halogenation, and functional group transformations. One widely used method involves the Suzuki coupling reaction between 4-bromobenzoic acid and 3-chloro-3'-cyanobiphenyl boronic acid followed by oxidative aromatization. This approach has been refined to achieve high yields and purity levels suitable for both research and industrial applications.

The physical properties of 3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid, such as its melting point (around 250°C) and solubility characteristics (moderately soluble in polar organic solvents), are crucial for its handling and processing in various applications. Its stability under different conditions has also been investigated to ensure its reliability in long-term storage and use.

In conclusion, 3-Chloro-3'-cyano-[1,1'-biphenyl]-4-carboxylic acid (CAS No. 1261969-26-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure endows it with a range of properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play a pivotal role in advancing various scientific fields.